molecular formula C10H12N2 B8706514 4-Cyclohex-1-en-1-ylpyridazine

4-Cyclohex-1-en-1-ylpyridazine

Cat. No.: B8706514
M. Wt: 160.22 g/mol
InChI Key: AHYSGBCSIAVDLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclohex-1-en-1-ylpyridazine is a useful research compound. Its molecular formula is C10H12N2 and its molecular weight is 160.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12N2

Molecular Weight

160.22 g/mol

IUPAC Name

4-(cyclohexen-1-yl)pyridazine

InChI

InChI=1S/C10H12N2/c1-2-4-9(5-3-1)10-6-7-11-12-8-10/h4,6-8H,1-3,5H2

InChI Key

AHYSGBCSIAVDLK-UHFFFAOYSA-N

Canonical SMILES

C1CCC(=CC1)C2=CN=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The reaction and aftertreatment were conducted in the same manner as in Example 39a by using 4-bromopyridazine hydrobromide (0.50 g, 2.09 mmol), 2-cyclohex-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (0.43 g, 2.09 mmol), tetrakis(triphenylphosphine)palladium (0) (0.12 g, 0.10 mmol), cesium carbonate (1.50 g, 4.59 mmol), 1,4-dioxane (7.0 mL) and water (3.5 mL), to yield the title compound (301 mg, 99%) as a colorless solid.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.43 g
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
1.5 g
Type
reactant
Reaction Step Three
Quantity
7 mL
Type
reactant
Reaction Step Four
Quantity
0.12 g
Type
catalyst
Reaction Step Five
Name
Quantity
3.5 mL
Type
solvent
Reaction Step Six
Yield
99%

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